6-tert-butyl-2-(4-pyridinyl)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 6-tert-butyl-2-pyridin-4-yl-3,1-benzoxazin-4-one
• InChI: InChI=1S/C17H16N2O2/c1-17(2,3)12-4-5-14-13(10-12)16(20)21-15(19-14)11-6-8-18-9-7-11/h4-10H,1-3H3
• InChI Key: CGQDSLHJYXSQJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC2=C(C=C1)N=C(OC2=O)C3=CC=NC=C3
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

6-tert-butyl-2-(4-pyridinyl)-4H-3,1-benzoxazin-4-one is a chemical compound that belongs to the family of benzoxazinones. It is a potent and selective inhibitor of protein kinase CK2, which plays a crucial role in regulating various cellular processes, including cell proliferation, differentiation, and apoptosis. This compound has gained significant attention from researchers due to its potential therapeutic applications in cancer and other diseases.

Mechanism of Action

The mechanism of action of 6-tert-butyl-2-(4-pyridinyl)-4H-3,1-benzoxazin-4-one involves the inhibition of CK2 activity. This enzyme plays a critical role in various cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting CK2, this compound can induce cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-tert-butyl-2-(4-pyridinyl)-4H-3,1-benzoxazin-4-one have been extensively studied. It has been shown to inhibit the growth of several cancer cell lines in vitro and in vivo. Additionally, this compound has been found to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.

Advantages and Limitations for Lab Experiments

The advantages of using 6-tert-butyl-2-(4-pyridinyl)-4H-3,1-benzoxazin-4-one in lab experiments include its high potency and selectivity for CK2 inhibition, which makes it an ideal tool for studying the role of this enzyme in cancer and other diseases. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 6-tert-butyl-2-(4-pyridinyl)-4H-3,1-benzoxazin-4-one. One of the areas of interest is the development of more potent and selective CK2 inhibitors based on the structure of this compound. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound in other diseases, such as neurodegenerative disorders and inflammatory diseases. Finally, the development of novel drug delivery systems for this compound may improve its bioavailability and efficacy in vivo.

Scientific Research Applications

The research on 6-tert-butyl-2-(4-pyridinyl)-4H-3,1-benzoxazin-4-one has focused on its potential therapeutic applications in cancer and other diseases. Several studies have shown that this compound can inhibit the activity of CK2, which is overexpressed in many cancers and is associated with tumor progression and resistance to chemotherapy.